4-cyclopropyl-1-(2-methoxyethyl)-3-[1-(3-methylbutanoyl)piperidin-3-yl]-4,5-dihydro-1H-1,2,4-triazol-5-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
IUPAC Name |
4-cyclopropyl-2-(2-methoxyethyl)-5-[1-(3-methylbutanoyl)piperidin-3-yl]-1,2,4-triazol-3-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H30N4O3/c1-13(2)11-16(23)20-8-4-5-14(12-20)17-19-21(9-10-25-3)18(24)22(17)15-6-7-15/h13-15H,4-12H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GBYYTPWELIINLX-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(=O)N1CCCC(C1)C2=NN(C(=O)N2C3CC3)CCOC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H30N4O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 4-cyclopropyl-1-(2-methoxyethyl)-3-[1-(3-methylbutanoyl)piperidin-3-yl]-4,5-dihydro-1H-1,2,4-triazol-5-one is a member of the triazole family, known for its diverse biological activities. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications based on current research findings.
Chemical Structure and Properties
The structure of the compound can be summarized with the following characteristics:
- IUPAC Name : 4-cyclopropyl-1-(2-methoxyethyl)-3-[1-(3-methylbutanoyl)piperidin-3-yl]-4,5-dihydro-1H-1,2,4-triazol-5-one
- Molecular Formula : C₁₈H₃₁N₅O₂
- Molecular Weight : 345.48 g/mol
Anticancer Properties
Recent studies have highlighted the potential anticancer properties of compounds containing the triazole moiety. For instance, derivatives of triazole have shown significant cytotoxic effects against various cancer cell lines:
| Compound | Cell Line | IC50 (μM) |
|---|---|---|
| 47f | HCT-116 | 6.2 |
| 47e | T47D | 43.4 |
| 47f | T47D | 27.3 |
These findings suggest that triazole derivatives may inhibit cancer cell proliferation through apoptosis and cell cycle arrest mechanisms .
Antimicrobial Activity
Triazole compounds are also noted for their antimicrobial properties. Studies indicate that certain triazole derivatives exhibit activity against a range of bacterial strains. For example:
| Compound | Bacterial Strain | Activity Level |
|---|---|---|
| 76a | Staphylococcus aureus | Significant |
| 76b | Escherichia coli | Moderate |
The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways .
Anti-inflammatory Effects
Some studies have reported anti-inflammatory effects associated with triazole derivatives. These compounds can inhibit pro-inflammatory cytokines and enzymes, thereby reducing inflammation in various models.
The exact mechanism by which 4-cyclopropyl-1-(2-methoxyethyl)-3-[1-(3-methylbutanoyl)piperidin-3-yl]-4,5-dihydro-1H-1,2,4-triazol-5-one exerts its biological effects is still under investigation. However, it is hypothesized to involve:
- Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit enzymes critical for cancer cell survival.
- Modulation of Signaling Pathways : The compound may interact with pathways involved in apoptosis and cell proliferation.
- Interaction with DNA : Some triazoles can intercalate into DNA or disrupt replication processes.
Case Studies and Research Findings
Several studies have been conducted to evaluate the biological activity of triazole derivatives similar to the compound :
- Cytotoxicity Assays : In vitro assays demonstrated that specific derivatives induced apoptosis in cancer cells while sparing normal cells.
- Antimicrobial Testing : Compounds were tested against clinical isolates of bacteria and fungi, showing varying degrees of effectiveness.
- Inflammation Models : Animal models indicated reduced inflammatory markers when treated with triazole derivatives.
Comparison with Similar Compounds
Structural and Functional Comparison with Similar Compounds
Key Observations
Substituent Impact on Bioactivity: The 3-methylbutanoyl group in the target compound provides moderate lipophilicity, contrasting with the octahydroindole-carbonyl group in its analog, which introduces aromaticity and steric hindrance. This difference could influence pharmacokinetic properties, such as metabolic stability or target-binding affinity . In carfentrazone-ethyl, the dichlorophenyl group is critical for herbicidal activity, suggesting that electron-withdrawing substituents enhance agrochemical efficacy .
Synthetic Flexibility: The piperidine ring in the target compound allows for functionalization at the 3-position, enabling modular synthesis of analogs with varied acyl groups (e.g., 3-methylbutanoyl vs. indole-carbonyl) .
Characterization Methods :
- X-ray crystallography using SHELXL and ORTEP-III is essential for resolving the stereochemistry of such complex heterocycles, particularly the conformation of the piperidine ring and triazolone core .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
